Cas no 225927-21-9 (1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane)

1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane is a siloxane-based compound featuring two vinyl groups and six methyl substituents on a trisiloxane backbone. Its structure provides high reactivity due to the presence of vinyl groups, making it a valuable intermediate in silicone chemistry. The compound is particularly useful in hydrosilylation reactions, where it serves as a crosslinking agent or modifier in silicone polymers. Its symmetrical configuration ensures consistent reactivity, while the methyl groups enhance thermal and chemical stability. This product is commonly employed in the synthesis of specialty silicones, including adhesives, coatings, and elastomers, where controlled crosslinking and tailored properties are required.
1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane structure
225927-21-9 structure
Product Name:1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane
CAS No:225927-21-9
MF:C10H24O2Si3
MW:260.552865982056
MDL:MFCD00804408
CID:244776
PubChem ID:87390
Update Time:2025-06-07

1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane Chemical and Physical Properties

Names and Identifiers

    • Siloxanes andSilicones, Me Ph, [(ethenyldimethylsilyl)oxy]-terminated
    • VINYL TERMINATED POLYPHENYLMETHYLSILOXANE
    • VINYL TERMINATED POLYPHENYLMETHYLSILOXANE 300-600 cSt
    • 1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane
    • 1,5-DIVINYLHEXAMETHYLTRISILOXANE
    • Dimethylsilylenebis(oxy)bis(vinyldimethylsilane)
    • 1,5-Diethenyl-1,1,3,3,5,5-hexamethyltrisiloxane
    • Poly(dimethylsiloxane), vinyldimethylsiloxy terminated
    • 3,3,5,5,7,7-HEXAMETHYL-4,6-DIOXA-3,5,7-TRISILANONA-1,8-DIENE
    • Polyphenylmethylsiloxane， vinyl terminated
    • MFCD00197935
    • EINECS 241-905-2
    • DB-311559
    • AKOS024462720
    • CS-0448715
    • bis[[ethenyl(dimethyl)silyl]oxy]-dimethylsilane
    • 17980-39-1
    • G78010
    • DTXSID60939266
    • MFCD00156460
    • 225927-21-9
    • SCHEMBL1493180
    • 1,5-Divinyl-1,1,3,3,5,5-Hexamethyl Trisiloxane
    • NS00051796
    • Trisiloxane, 1,5-diethenyl-1,1,3,3,5,5-hexamethyl-
    • MFWYAJVOUCTAQI-UHFFFAOYSA-N
    • 136777-27-0
    • MDL： MFCD00804408
    • Inchi： 1S/C10H24O2Si3/c1-9-13(3,4)11-15(7,8)12-14(5,6)10-2/h9-10H,1-2H2,3-8H3
    • InChI Key： MFWYAJVOUCTAQI-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(O[Si](C=C)(C)C)O[Si](C=C)(C)C

Computed Properties

  • Exact Mass: 260.108
  • Monoisotopic Mass: 260.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Density: 1,11 g/cm3
  • Melting Point: <-20°C
  • Boiling Point: <205°C
  • Flash Point: 300°C
  • Refractive Index: 1.533

1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane Security Information

  • TSCA：Yes

1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane Pricemore >>

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1,1,3,3,5,5-Hexamethyl-1,5-divinyltrisiloxane Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:225927-21-9)VINYL TERMINATED POLY-PHENYLMETHYLSILOXANE
Order Number:sfd523
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:225927-21-9)VINYL TERMINATED POLY-PHENYLMETHYLSILOXANE
sfd523
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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